Cas no 1797775-73-5 (3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride
• CAS No: 1797775-73-5
• MF: C₅H₁₀ClN₅S
• MW: 207.684397220612
• CID: 4614818
• PubChem ID: 75456967
• Update Time: 2025-05-25

3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride
• 3-(2H-tetrazol-5-yl)thiomorpholine;hydrochloride
• Z1723549322

• Inchi： 1S/C5H9N5S.ClH/c1-2-11-3-4(6-1)5-7-9-10-8-5;/h4,6H,1-3H2,(H,7,8,9,10);1H
• InChI Key： WOOREBOLGIFBGH-UHFFFAOYSA-N
• SMILES： Cl.S1CCNC(C2N=NNN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 91.8

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride

3-(1H-1,2,3,4-Tetrazol-5-yl)Thiomorpholine Hydrochloride: A Comprehensive Overview

The compound 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride, with the CAS number 1797775-73-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and materials science. The molecule consists of a thiomorpholine ring system substituted with a tetrazole group, which introduces interesting electronic and steric properties. The hydrochloride salt form further enhances its solubility and stability under various conditions.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The tetrazole moiety in 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride is particularly valuable because it can mimic the functionality of other heterocyclic groups while offering improved pharmacokinetic properties. This makes the compound a promising candidate for the development of new therapeutic agents targeting a wide range of diseases.

In terms of synthesis, researchers have developed efficient methods to prepare 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride. These methods often involve multi-step reactions that leverage the reactivity of thiomorpholine derivatives and tetrazole precursors. For instance, one common approach involves the nucleophilic substitution of a suitable thiomorpholine derivative with a tetrazole nucleophile under mild conditions. The formation of the hydrochloride salt is typically achieved by protonation of the nitrogen atoms in the tetrazole ring using hydrochloric acid.

The structural versatility of 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride has led to its exploration in various applications. In drug discovery, this compound has been investigated as a potential lead for anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, its tetrazole group has been shown to exhibit antimicrobial activity against several bacterial strains, making it a candidate for antibiotic development.

Another area where 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride has shown promise is in materials science. The molecule's unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for organic semiconductors and light-emitting materials. Initial studies suggest that the compound exhibits desirable charge transport properties and photoluminescence characteristics.

The synthesis and characterization of 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into the molecular geometry and intermolecular interactions that govern its physical and chemical properties.

In conclusion, 3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride, with CAS number 1797775-73-, represents a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science. As ongoing research continues to uncover new potential uses for this compound